BENGHE Foundational & Exploratory

Check Availability & Pricing

Phosphocreatine disodium tetrahydrate
chemical structure and properties.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Phosphocreatine disodium
Compound Name:
tetrahydrate

Cat. No.: B602361

An In-depth Technical Guide to Phosphocreatine
Disodium Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, physicochemical
properties, biological functions, and experimental applications of Phosphocreatine Disodium
Tetrahydrate.

Core Concepts and Chemical Identity

Phosphocreatine (PCr), in its disodium tetrahydrate salt form, is a high-energy phosphate
compound found predominantly in the skeletal muscle and brain of vertebrates.[1][2][3] It
functions as a rapidly accessible reserve of high-energy phosphate for the regeneration of
adenosine triphosphate (ATP), the primary energy currency of the cell.[2][3] The disodium salt
form typically offers enhanced water solubility and stability compared to the free acid.[1]

Chemical Structure:
¢ [UPAC Name: N-[Imino(phosphonoamino)methyl]-N-methylglycine disodium salt tetrahydrate

e Synonyms: Creatine phosphate disodium tetrahydrate, Sodium creatine phosphate dibasic
tetrahydrate[1][4]
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e Molecular Formula: CaHsN3OsPNaz-4H20[4][5]

e Molecular Weight: 327.14 g/mol [1][5]

Physicochemical Properties

The quantitative properties of Phosphocreatine Disodium Tetrahydrate are summarized

below. These parameters are critical for experimental design, formulation development, and

analytical characterization.

Property Value Reference(s)

CAS Number 71519-72-7, 19333-65-4 [1][4][5]
White to off-white crystalline

Appearance [1][4](5]
powder

) Typically 297% to >99%

Purity ) [4161[7]

(Enzymatic assay or HPLC)
- Soluble in water; Insoluble in

Solubility [2]
DMSO

- H20: 50 mg/mL 6171

- H20: 2524 g/L at 22 °C -

(anhydrous)

pH (aqueous solution) 8.0-9.0 [5]

Water Content (K.F.)

21% —28%

[5107]

Storage Conditions

2—8 °C or -20 °C; Store under

desiccating conditions

[5]16]

Stability

Stable for at least 2 years at
2-8°C

[5]

The product can be stored for
up to 12 months at -20°C
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Mechanism of Action and Biological Significance

Phosphocreatine is a cornerstone of cellular bioenergetics, particularly in tissues with high and
fluctuating energy demands. Its primary functions are mediated by the Creatine Kinase (CK)
enzyme system.

The Creatine Kinase Reaction

Creatine Kinase (CK) catalyzes the reversible transfer of a phosphoryl group from
phosphocreatine to adenosine diphosphate (ADP), rapidly regenerating ATP.[9][10][11] This
reaction is a critical temporal energy buffer, maintaining ATP homeostasis during the initial
moments of intense cellular activity, such as muscle contraction.[12]

PCr + ADP + H* « ATP + Creatine

The reaction is an equilibrium; during periods of rest and high ATP availability (e.g., from
oxidative phosphorylation), the reaction shifts to the left, replenishing the phosphocreatine pool.

[3]
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Start:
Creatinine + POCI3

Step 1: Reflux Reaction
(Phosphorylation)

Step 2: Alkaline Hydrolysis
(Ring Opening)

Step 3: Decolorization
(Activated Carbon)

Step 4: Recrystallization
(Water/Ethanol)

Step 5: Filtration & Vacuum Drying

End Product:
High-Purity PCr Disodium
Tetrahydrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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